![molecular formula C16H13N5O2S2 B2702575 2-(benzofuro[3,2-d]pyrimidin-4-ylthio)-N-(5-ethyl-1,3,4-thiadiazol-2-yl)acetamide CAS No. 851130-15-9](/img/structure/B2702575.png)
2-(benzofuro[3,2-d]pyrimidin-4-ylthio)-N-(5-ethyl-1,3,4-thiadiazol-2-yl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
The synthesis of similar compounds involves the reaction of 5-acetyl-4-aminopyrimidines with carboxylic anhydrides or acid chlorides under reflux with MeONa in BuOH . The acetyl methyl group and the amide carbonyl moiety are involved in the cyclization .Molecular Structure Analysis
The molecular formula of the compound is C16H13N5O2S2 . The average mass is 371.437 Da and the mono-isotopic mass is 371.051056 Da .Chemical Reactions Analysis
The chemical reactions involving similar compounds include the transformation of 5-acetyl-4-aminopyrimidines, acylated with carboxylic anhydrides or acid chlorides, into pyrido[2,3-d]pyrimidin-5-one derivatives when heated under reflux with MeONa in BuOH .Scientific Research Applications
Synthesis and Insecticidal Assessment
A study by Fadda et al. (2017) focused on the synthesis of various heterocycles, such as pyrrole, pyridine, and coumarin derivatives, starting from a precursor similar to the compound . These synthesized compounds were assessed for their insecticidal activities against the cotton leafworm, indicating potential applications in agricultural pest management (Fadda, Salam, Tawfik, Anwar, & Etman, 2017).
Antifolate and Antitumor Activity
Gangjee et al. (2000) explored derivatives of 2,4-diaminofuro[2,3-d]pyrimidines for their dihydrofolate reductase inhibitory and antitumor activities. These findings underscore the potential therapeutic applications of structurally related compounds in cancer treatment (Gangjee, Zeng, McGuire, & Kisliuk, 2000).
ACAT-1 Inhibition for Disease Treatment
Shibuya et al. (2018) identified a compound as a potent inhibitor of human acyl-coenzyme A: cholesterol O-acyltransferase-1, highlighting its potential in treating diseases involving ACAT-1 overexpression. This suggests that compounds with a similar structural framework could be explored for their efficacy in related therapeutic areas (Shibuya, Kawamine, Ozaki, Ohgiya, Edano, Yoshinaka, & Tsunenari, 2018).
Pharmacological Properties
Santagati et al. (1994) studied the synthesis and pharmacological properties of benzothiazole, 1,3-4-oxadiazole, and 1,3,4-thiadiazole derivatives, which could inform the potential pharmacological applications of the compound . This research highlights the wide-ranging possibilities for medicinal chemistry applications of such molecules (Santagati, Modica, Santagati, Russo, Caruso, Cutuli, Di Pietro, & Amico-Roxas, 1994).
Antimicrobial Activity
Ch (2022) investigated the antimicrobial actions of derivatives similar in structure, indicating potential applications in combating microbial infections. This points to the relevance of structural analogs in the development of new antimicrobial agents (Ch, 2022).
Mechanism of Action
- COX enzymes play a crucial role in the synthesis of prostaglandins, which are involved in inflammation, pain, and fever responses .
Target of Action
Mode of Action
Properties
IUPAC Name |
2-([1]benzofuro[3,2-d]pyrimidin-4-ylsulfanyl)-N-(5-ethyl-1,3,4-thiadiazol-2-yl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H13N5O2S2/c1-2-12-20-21-16(25-12)19-11(22)7-24-15-14-13(17-8-18-15)9-5-3-4-6-10(9)23-14/h3-6,8H,2,7H2,1H3,(H,19,21,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JGGCGFDQYFVOBY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=NN=C(S1)NC(=O)CSC2=NC=NC3=C2OC4=CC=CC=C43 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H13N5O2S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
371.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.